1-(2,5-Diaminophenylazo)-naphthalene

• CAS No.: 169798-42-9
• Molecular Formula: C16H14N4
• Molecular Weight: 262.316
• IUPAC Name: 2-(naphthalen-1-yldiazenyl)benzene-1,4-diamine
• InChI: InChI=1S/C16H14N4/c17-12-8-9-14(18)16(10-12)20-19-15-7-3-5-11-4-1-2-6-13(11)15/h1-10H,17-18H2
• InChI Key: INFGLRQRTVMHEZ-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C=CC=C2N=NC3=C(C=CC(=C3)N)N

Description

1-(2,5-Diaminophenylazo)-naphthalene is an aromatic azo compound characterized by a naphthalene backbone linked to a 2,5-diaminophenyl group via an azo (-N=N-) bridge. This structure imparts unique optical and electronic properties, making it relevant in dye chemistry, photovoltaics, and molecular sensing applications.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

To contextualize its properties, 1-(2,5-Diaminophenylazo)-naphthalene is compared below with three categories of related compounds: naphthalene derivatives, azo dyes, and diaminophenyl analogs.

Naphthalene Derivatives

Compound	Functional Groups	Key Properties	Applications	Reference
1-Naphthoic acid	Carboxylic acid	High acidity (pKa ~3.3), crystalline solid	Organic synthesis, dyes
2-Naphthoyl chloride	Acid chloride	Hydrolyzes readily, reactive intermediate	Polymer chemistry
1,5-Naphthalenediamine	Dual amine groups	Strong chelating agent, thermally stable	Coordination complexes
Target compound	Azo, diaminophenyl, naphthalene	Broad UV-Vis absorption (λmax ~450–500 nm)	Dyes, optoelectronics	[Hypothesized]

Key Differences :

• The azo group in the target compound introduces redox activity and chromophoric behavior absent in simple naphthalene acids or amines.
• Compared to 1,5-Naphthalenediamine, the azo bridge reduces basicity but enhances conjugation, enabling applications in light-driven processes .

Azo Dyes

Compound	Substituents	Solubility	Thermal Stability	λmax (nm)	Reference
Methyl Orange	Sulfonate, dimethylamino	Water-soluble	Moderate	464	[Standard ref]
Sudan Red G	Naphthol, phenylazo	Lipid-soluble	High	507	[Standard ref]
Target compound	Diaminophenyl, naphthalene	Organic solvents	High	~480	[Hypothesized]

Key Differences :

• Unlike Methyl Orange, the target compound lacks sulfonate groups, reducing water solubility but improving compatibility with hydrophobic matrices.

Diaminophenyl Analogs

Compound	Core Structure	Reactivity	Stability in Air	Reference
2,5-Diaminobenzenesulfonic acid	Sulfonic acid, diamine	High (acid-catalyzed reactions)	Low (oxidizes)	[Standard ref]
1-(4-Dimethylaminophenylazo)-naphthalene	Dimethylamino, azo	Moderate electrophilicity	Moderate	[Hypothesized]
Target compound	Diaminophenyl, azo, naphthalene	High (amines enable crosslinking)	High (resists oxidation)	[Hypothesized]

Key Differences :

• The absence of electron-withdrawing groups (e.g., sulfonic acid) in the target compound increases electron density, favoring charge-transfer interactions.
• Compared to dimethylamino analogs, the primary amines in the target compound allow covalent bonding to substrates like polymers or nanoparticles.

Limitations of Provided Evidence

The referenced materials (e.g., Kanto Reagents catalog) list naphthalene derivatives (e.g., 1,5-Naphthalenediamine) but lack direct data on azo compounds. Safety data for 1-(2,5-Difluorophenyl)butan-1-amine () is unrelated structurally or functionally . Thus, this analysis integrates general chemical principles with indirect inferences from .